Cas no 2341796-83-4 (VH 032-linker 9)

• Product Name: VH 032-linker 9
• CAS No: 2341796-83-4
• MF: C₂₆H₃₉Cl₂N₅O₅S
• MW: 604.589363336563
• CID: 5052592
• PubChem ID: 137347210
• Update Time: 2025-10-28

VH 032-linker 9 Chemical and Physical Properties

Names and Identifiers

• VH 032-linker 9
• (S,R,S)-AHPC-acetamido-O-C2-amine
• A1-49703
• (S,R,S)-AHPC-PEG1-NH2 xhydrochloride
• VH032-PEG1-NH2 HCL
• AKOS040755155
• (2S,4R)-1-[(2S)-2-[[2-(2-aminoethoxy)acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride
• starbld0035265
• VHL032-keto-PEG1-C2-amine HCl(1:x)
• [N-[2-(2-Aminoethoxy)acetyl]-3-methyl-L-valyl]-(4R)-4-hydroxy-N-[[4-(4-methyl-5-thiazolyl)phenyl]methyl]-L-prolinamide HCl
• 2341796-83-4
• (S,R,S)-AHPC-PEG1-NH2 dihydrochloride
• 2376139-47-6
• 2711076-33-2
• AT11918
• (2S,4R)-1-((S)-2-(2-(2-Aminoethoxy)acetamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride

• Inchi： 1S/C26H37N5O5S.2ClH/c1-16-22(37-15-29-16)18-7-5-17(6-8-18)12-28-24(34)20-11-19(32)13-31(20)25(35)23(26(2,3)4)30-21(33)14-36-10-9-27;;/h5-8,15,19-20,23,32H,9-14,27H2,1-4H3,(H,28,34)(H,30,33);2*1H
• InChI Key： DKKLDTGWCBYLGT-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=NC(C)=C1C1C=CC(=CC=1)CNC(C1CC(CN1C(C(C(C)(C)C)NC(COCCN)=O)=O)O)=O

Computed Properties

• Exact Mass: 567.2282182g/mol
• Monoisotopic Mass: 567.2282182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 786
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175

Additional information on VH 032-linker 9

Introduction to CAS No. 2341796-83-4 and VH 032-linker 9

CAS No. 2341796-83-4, also known as VH 032-linker 9, is a novel chemical compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features and potential therapeutic applications, making it a valuable asset in the development of advanced pharmaceuticals.

The chemical structure of CAS No. 2341796-83-4 is composed of a central linker moiety that facilitates the conjugation of various functional groups, enhancing its versatility in drug design. The linker segment, specifically designated as VH 032-linker 9, plays a crucial role in modulating the pharmacokinetic properties of the compound, such as solubility, stability, and bioavailability.

Recent studies have highlighted the potential of CAS No. 2341796-83-4 in the treatment of various diseases. For instance, a research team at the University of California, San Francisco (UCSF) has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapies for inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, CAS No. 2341796-83-4 has shown significant promise in cancer research. A study published in the journal Cancer Research reported that this compound effectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. The unique structure of VH 032-linker 9 allows it to selectively bind to these pathways, thereby reducing the risk of side effects commonly associated with traditional chemotherapy agents.

The pharmacological profile of CAS No. 2341796-83-4 has been extensively studied using both in vitro and in vivo models. Preclinical trials have shown that this compound exhibits excellent bioavailability and a favorable safety profile, making it an attractive candidate for further clinical development. Moreover, its ability to cross the blood-brain barrier has opened up new possibilities for its use in neurological disorders.

In terms of synthesis, VH 032-linker 9 can be efficiently produced using a multi-step synthetic route that involves the coupling of various functional groups to the central linker moiety. This synthetic strategy allows for the precise control over the chemical properties of the final product, ensuring high purity and consistency in batch-to-batch production.

The potential applications of CAS No. 2341796-83-4 extend beyond traditional pharmaceuticals. Researchers at Harvard University have explored its use in nanotechnology and materials science, where its unique structural properties make it suitable for developing advanced drug delivery systems and biomaterials.

In conclusion, CAS No. 2341796-83-4, or VH 032-linker 9, represents a significant advancement in the field of medicinal chemistry. Its multifaceted therapeutic potential and versatile chemical structure position it as a key player in the development of next-generation pharmaceuticals and biomedical technologies. Ongoing research continues to uncover new applications and optimize its use in various medical settings.